Cas no 852137-73-6 (N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(3-methylphenyl)acetamide)

• Product Name: N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(3-methylphenyl)acetamide
• CAS No: 852137-73-6
• MF: C₂₀H₂₂N₂O
• MW: 306.401484966278
• CID: 5971749
• PubChem ID: 4093582
• Update Time: 2025-08-05

N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(3-methylphenyl)acetamide
• N-((1,2-dimethyl-1H-indol-5-yl)methyl)-2-(m-tolyl)acetamide
• Benzeneacetamide, N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-3-methyl-
• 852137-73-6
• F0651-0221
• SR-01000130412-1
• SR-01000130412
• AKOS024591995
• N-[(1,2-dimethylindol-5-yl)methyl]-2-(3-methylphenyl)acetamide
• N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-2-(3-methylphenyl)acetamide

• Inchi： 1S/C20H22N2O/c1-14-5-4-6-16(9-14)12-20(23)21-13-17-7-8-19-18(11-17)10-15(2)22(19)3/h4-11H,12-13H2,1-3H3,(H,21,23)
• InChI Key： UJKUTTASMOPXNW-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2C=CC3=C(C=2)C=C(C)N3C)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 306.173213330g/mol
• Monoisotopic Mass: 306.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 566.6±50.0 °C(Predicted)
• pka: 15.46±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(3-methylphenyl)acetamide

Research Brief on N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(3-methylphenyl)acetamide (CAS: 852137-73-6)

N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(3-methylphenyl)acetamide (CAS: 852137-73-6) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique indole and acetamide structural motifs, has been investigated for its biological activity, particularly in the context of modulating specific protein targets involved in disease pathways. Recent studies have explored its pharmacokinetic properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on elucidating the molecular interactions of N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(3-methylphenyl)acetamide with its putative targets. In vitro studies have demonstrated its ability to bind with high affinity to certain receptors and enzymes, suggesting its utility in targeting disorders such as inflammation, cancer, and neurological diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits inhibitory effects on a key inflammatory pathway by selectively binding to a specific kinase, thereby reducing pro-inflammatory cytokine production.

Further investigations into the compound's pharmacokinetic profile have revealed promising oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development. Animal studies have shown that N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(3-methylphenyl)acetamide achieves therapeutic plasma concentrations with minimal off-target effects, highlighting its potential as a safe and effective therapeutic agent. However, challenges remain in optimizing its selectivity and minimizing potential side effects, which are currently under investigation in ongoing research.

The synthesis and structural optimization of N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(3-methylphenyl)acetamide have also been a focal point of recent studies. Researchers have developed novel synthetic routes to improve yield and purity, as well as to explore derivatives with enhanced biological activity. Computational modeling and structure-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for its activity, guiding the design of next-generation analogs.

In conclusion, N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(3-methylphenyl)acetamide represents a promising scaffold for the development of new therapeutics. Its unique chemical structure and demonstrated biological activity warrant further investigation to fully exploit its therapeutic potential. Future research should focus on advancing this compound through preclinical and clinical trials to evaluate its efficacy and safety in human subjects.